N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-anthracen-9-ylmethylideneamino]-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C23H18N2O2/c26-22(16-8-2-1-3-9-16)23(27)25-24-15-21-19-12-6-4-10-17(19)14-18-11-5-7-13-20(18)21/h1-15,22,26H,(H,25,27)/b24-15+
• InChI Key: NSKYXQIKQSACJE-BUVRLJJBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NN=CC2=C3C=CC=CC3=CC4=CC=CC=C42)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C(=O)N/N=C/C2=C3C=CC=CC3=CC4=CC=CC=C42)O
• Molecular Formula: C23H18N2O2
• Molecular Weight: 354.4 g/mol

Description

N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide, also known as AHAP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a hydrazide derivative of anthracene and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide involves the inhibition of various enzymes and proteins involved in cellular processes. It has been reported to inhibit the activity of topoisomerase II, which is involved in DNA replication and transcription. This compound has also been shown to inhibit the activity of HIV integrase, which is essential for the integration of viral DNA into the host genome. Moreover, this compound has been reported to inhibit the activity of various bacterial and fungal enzymes involved in cell wall synthesis and energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways. It has also been reported to inhibit angiogenesis, which is essential for tumor growth and metastasis. This compound has been shown to modulate the immune system by regulating the production of cytokines and chemokines. Moreover, this compound has been reported to exhibit antioxidant activity, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide has several advantages for lab experiments. It is a synthetic compound, which can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential therapeutic applications, which makes it an attractive candidate for further research. However, there are also some limitations associated with this compound. Its mechanism of action is not fully understood, which makes it challenging to design experiments to elucidate its mode of action. Moreover, its toxicity profile is not well established, which makes it difficult to determine its safety for human use.

Future Directions

There are several future directions for research on N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide. One of the potential applications of this compound is in the treatment of cancer. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in vivo. Moreover, this compound has shown promising results in the treatment of viral infections such as HIV and herpes simplex virus. Further studies are needed to determine its safety and efficacy in human trials. Additionally, this compound has shown potent antibacterial and antifungal activities, which makes it a potential candidate for the development of new antibiotics. Further studies are needed to optimize its antibacterial and antifungal activities and to determine its mechanism of action against bacterial and fungal pathogens.

Scientific Research Applications

N'-(9-anthrylmethylene)-2-hydroxy-2-phenylacetohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antiviral, antibacterial, and antifungal activities. This compound has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been reported to inhibit the replication of viruses such as HIV and herpes simplex virus. Moreover, this compound has shown potent antibacterial activity against Gram-positive and Gram-negative bacteria and antifungal activity against various fungal strains.